Cas no 802010-81-7 (5-Isoquinolinecarboxylicacid, 2-ethyldecahydro-, methyl ester)

5-Isoquinolinecarboxylicacid, 2-ethyldecahydro-, methyl ester structure
802010-81-7 structure
Product Name:5-Isoquinolinecarboxylicacid, 2-ethyldecahydro-, methyl ester
CAS No:802010-81-7
MF:C13H23NO2
MW:225.32722401619
CID:713109
PubChem ID:45095559
Update Time:2025-04-19

5-Isoquinolinecarboxylicacid, 2-ethyldecahydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Isoquinolinecarboxylicacid, 2-ethyldecahydro-, methyl ester
    • 5-Isoquinolinecarboxylicacid,2-ethyldecahydro-,methylester(8CI)
    • methyl 2-ethyl-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-5-carboxylate
    • methyl 2-ethyldecahydroisoquinoline-5-carboxylate
    • methyl 2-ethyl-decahydroisoquinoline-5-carboxylate
    • 5-isoquinolinecarboxylic acid,2-ethyldecahydro-,methyl ester
    • 802010-81-7
    • Inchi: 1S/C13H23NO2/c1-3-14-8-7-11-10(9-14)5-4-6-12(11)13(15)16-2/h10-12H,3-9H2,1-2H3
    • InChI Key: ULPTVDUQBTYMEY-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CCCC2CN(CC)CCC21)=O

Computed Properties

  • Exact Mass: 225.173
  • Monoisotopic Mass: 225.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 2.2
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